Cas no 1256360-43-6 (5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of a substituted pyridine, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions, facilitating handling and storage, as well as compatibility with a wide range of reaction conditions. The presence of both bromo and boronate functional groups allows for selective functionalization, making it a versatile building block in pharmaceutical and agrochemical synthesis. The tetramethyl dioxaborolane moiety enhances solubility in organic solvents, improving reactivity in coupling reactions. This compound is particularly useful for constructing complex heterocyclic frameworks with precision.
5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1256360-43-6 structure
Product Name:5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1256360-43-6
MF:C12H17BBrNO2
MW:297.983882665634
MDL:MFCD17926515
CID:828551
Update Time:2026-04-29

5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 5-Bromo-2-methylpyridine-3-boronic acid pinacol ester
    • A-4737
    • X0479
    • MDL： MFCD17926515

Computed Properties

  • Exact Mass: 297.05400

Experimental Properties

  • PSA: 31.35000
  • LogP: 2.45170

5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM206763-1g
5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1256360-43-6 95 %
1g
 $693 2021-08-04
TRC
B694893-10mg
5-Bromo-2-methylpyridine-3-boronic acid, pinacol ester
 1256360-43-6
10mg
 $ 133.00 2023-04-18
TRC
B694893-25mg
5-Bromo-2-methylpyridine-3-boronic acid, pinacol ester
 1256360-43-6
25mg
 $ 259.00 2023-04-18
TRC
B694893-50mg
5-Bromo-2-methylpyridine-3-boronic acid, pinacol ester
 1256360-43-6
50mg
 $ 391.00 2023-04-18
TRC
B694893-100mg
5-Bromo-2-methylpyridine-3-boronic acid, pinacol ester
 1256360-43-6
100mg
 $ 552.00 2023-04-18
Chemenu
CM206763-1g
5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1256360-43-6 95%+
1g
 $756 2023-02-03
abcr
AB311538-100 mg
5-Bromo-2-methylpyridine-3-boronic acid, pinacol ester; 96%
 1256360-43-6
100mg
 €382.00 2023-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10773-100MG
5-bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1256360-43-6 95%
100MG
 ￥ 1,207.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10773-250MG
5-bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1256360-43-6 95%
250MG
 ￥ 1,927.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10773-500MG
5-bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1256360-43-6 95%
500MG
 ￥ 3,214.00 2023-03-15

5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature

1256360-43-6 (5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine) Related Products

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